Trichothecolone

• CAS RN: 2199-06-6
• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: (2R,7R,9R,11R)-11-hydroxy-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
• InChI: InChI=1S/C15H20O4/c1-8-4-11-13(2,6-9(8)16)14(3)10(17)5-12(19-11)15(14)7-18-15/h4,10-12,17H,5-7H2,1-3H3/t10-,11-,12-,13+,14?,15?/m1/s1
• InChI Key: BURHPZJXARNGQY-YNBGEIFUSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@](CC1=O)(C3([C@@H](C[C@H](C34CO4)O2)O)C)C
• SMILES: CC1=CC2C(CC1=O)(C3(C(CC(C34CO4)O2)O)C)C
• synonyms: trichothecolone

Description

Trichothecolone is a natural product found in Holarrhena floribunda with data available.

Scientific Research Applications

Selective Cytotoxicity in Tumor Cells

Trichothecolone has been studied for its selective cytotoxic effects on tumor cells. Research by Goetsch et al. (1990) found that trichothecolone displayed selective cytotoxicity towards tumor cells, inhibiting their growth while leaving normal cells relatively unaffected. This suggests potential applications of trichothecolone in cancer treatment, especially considering its selective action against tumor cells (Goetsch et al., 1990).

Trichothecene Biosynthesis Research

Trichothecolone is part of the trichothecene family, a group of mycotoxins. Desjardins (2009) highlighted the significance of trichothecene biosynthesis research, particularly in relation to concerns about their use in biological warfare and the contamination of human foods and animal feeds. This interdisciplinary research integrates chemistry, genetics, and plant pathology, emphasizing the importance of understanding trichothecenes like trichothecolone (Desjardins, 2009).

Impact on Agriculture

Trichothecolone, as a member of the trichothecene class, has been linked to agricultural challenges. Machida and Nozoe (1972) explored its biosynthesis and its relation to other cytotoxic metabolites. The understanding of trichothecolone's synthesis and its biogenetic relation to other compounds can aid in managing its impact on crops and food safety (Machida & Nozoe, 1972).

Medicinal Mushroom Research

In a study by Wang et al. (2015), trichothecolone was isolated from the cultures of the medicinal mushroom Engleromyces goetzii. This research indicates the potential of trichothecolone in traditional medicine, especially in treatments related to infection, inflammation, and cancer (Wang et al., 2015).

Fungal Biocontrol and Plant Growth

Trichothecolone, through its association with Trichoderma species, plays a role in biocontrol and plant growth enhancement. Pascale et al. (2017) examined the effects of Trichoderma and its secondary metabolites, like trichothecolone, on the yield and quality of grapes, highlighting its beneficial impact in agriculture (Pascale et al., 2017).